Cas no 2287238-17-7 (3-[(1R,3S)-3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylcyclobutyl]propanoic acid)

• Product Name: 3-[(1R,3S)-3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylcyclobutyl]propanoic acid
• CAS No: 2287238-17-7
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 6198432
• PubChem ID: 155823317
• Update Time: 2025-05-24

3-[(1R,3S)-3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylcyclobutyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(1R,3S)-3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylcyclobutyl]propanoic acid
• 3-[(1R,3S)-2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutyl]propanoic acid
• 2287238-17-7
• EN300-705688

• Inchi： 1S/C14H25NO4/c1-13(2,3)19-12(18)15-10-8-9(14(10,4)5)6-7-11(16)17/h9-10H,6-8H2,1-5H3,(H,15,18)(H,16,17)/t9-,10+/m1/s1
• InChI Key： MHJGLNRQKOKALO-ZJUUUORDSA-N
• SMILES： O(C(C)(C)C)C(N[C@H]1C[C@@H](CCC(=O)O)C1(C)C)=O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-[(1R,3S)-3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylcyclobutyl]propanoic acid

Comprehensive Overview of 3-[(1R,3S)-3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylcyclobutyl]propanoic acid (CAS No. 2287238-17-7)

3-[(1R,3S)-3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylcyclobutyl]propanoic acid (CAS No. 2287238-17-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique cyclobutyl ring structure, which is increasingly recognized for its potential in drug design due to its conformational rigidity and metabolic stability. The presence of the tert-butoxycarbonyl (Boc) protecting group enhances its utility in peptide synthesis, making it a valuable intermediate in the development of novel therapeutics.

The compound’s molecular framework combines a 2,2-dimethylcyclobutyl core with a propanoic acid side chain, offering a balance of hydrophobicity and reactivity. Researchers are particularly interested in its stereochemistry, as the (1R,3S) configuration can influence binding affinity and selectivity in target interactions. This attribute aligns with current trends in precision medicine, where stereospecific compounds are pivotal for reducing off-target effects and improving drug efficacy.

In the context of modern drug discovery, 3-[(1R,3S)-3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylcyclobutyl]propanoic acid is often explored for its role in modulating enzymatic activity or protein-protein interactions. Its Boc-protected amino group allows for controlled deprotection under mild conditions, a feature highly sought after in combinatorial chemistry and solid-phase synthesis. These applications resonate with the growing demand for sustainable and efficient synthetic methodologies, a topic frequently searched in academic and industrial forums.

Another area of interest is the compound’s potential in prodrug development. The propanoic acid moiety can be functionalized to improve bioavailability, addressing a common challenge in drug formulation. This aligns with user queries about "improving drug delivery systems" or "enhancing pharmacokinetic properties," which are trending topics in pharmaceutical sciences. Additionally, its cyclobutyl scaffold is being studied for its ability to mimic natural substrates, a strategy increasingly adopted in the design of enzyme inhibitors.

From a synthetic perspective, CAS No. 2287238-17-7 exemplifies the convergence of traditional organic chemistry and cutting-edge computational modeling. Researchers frequently search for "advanced synthetic routes for cyclobutane derivatives" or "Boc-protection strategies," reflecting the compound’s relevance in contemporary workflows. Its structural complexity also makes it a candidate for studies on ring strain and stability, topics that bridge fundamental and applied chemistry.

Environmental and regulatory considerations further underscore the importance of this compound. Unlike many volatile or hazardous intermediates, 3-[(1R,3S)-3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylcyclobutyl]propanoic acid is designed with safety and scalability in mind, meeting the industry’s shift toward greener processes. This aspect is frequently highlighted in searches related to "sustainable pharmaceutical manufacturing" or "green chemistry principles."

In summary, 3-[(1R,3S)-3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylcyclobutyl]propanoic acid represents a versatile and strategically significant molecule in modern science. Its applications span drug discovery, synthetic methodology, and materials science, making it a focal point for interdisciplinary research. As the scientific community continues to explore its potential, this compound is poised to play a critical role in addressing some of the most pressing challenges in chemistry and medicine.